Cas no 53289-47-7 (2-chloro-1-(pyridin-4-yl)ethan-1-one)
2-Chloro-1-(pyridin-4-yl)ethan-1-one is a versatile organic compound featuring a pyridine ring substituted with a chloroacetyl group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. Its reactive α-chloroketone moiety enables efficient nucleophilic substitution reactions, facilitating the introduction of pyridinyl groups into target molecules. The compound’s high purity and stability under controlled conditions ensure consistent performance in synthetic applications. It is commonly employed in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise functionalization is critical. Proper handling is advised due to its potential reactivity.
53289-47-7 structure
Product Name:2-chloro-1-(pyridin-4-yl)ethan-1-one
CAS No:53289-47-7
MF:C7H6ClNO
MW:155.581640720367
CID:938267
PubChem ID:12215234
Update Time:2025-06-07
2-chloro-1-(pyridin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- ethanone, 2-chloro-1-(4-pyridinyl)- (9ci)
- 2-Chloro-1-(4-pyridinyl)ethanone
- 2-chloro-1-(pyridin-4-yl)ethan-1-one
- AKOS006377009
- MFCD11869250
- SY347156
- DB-071655
- EN300-1074256
- SCHEMBL10585776
- CS-0453325
- F2108-0200
- 2-CHLORO-1-(4-PYRIDINYL)-ETHANONE
- 2-Chloro-1-(4-pyridyl)ethanone
- Ethanone, 2-chloro-1-(4-pyridinyl)-
- 53289-47-7
-
- Inchi: 1S/C7H6ClNO/c8-5-7(10)6-1-3-9-4-2-6/h1-4H,5H2
- InChI Key: VUHGMPZRODXPJZ-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 155.0137915g/mol
- Monoisotopic Mass: 155.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 30Ų
2-chloro-1-(pyridin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C196511-100mg |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 100mg |
$ 70.00 | 2022-06-01 | ||
| TRC | C196511-500mg |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 500mg |
$ 210.00 | 2022-06-01 | ||
| TRC | C196511-1g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 1g |
$ 340.00 | 2022-06-01 | ||
| Enamine | EN300-1074256-0.05g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 95.0% | 0.05g |
$109.0 | 2025-02-21 | |
| Enamine | EN300-1074256-0.1g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 95.0% | 0.1g |
$114.0 | 2025-02-21 | |
| Enamine | EN300-1074256-0.25g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 95.0% | 0.25g |
$120.0 | 2025-02-21 | |
| Enamine | EN300-1074256-0.5g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 95.0% | 0.5g |
$125.0 | 2025-02-21 | |
| Enamine | EN300-1074256-1.0g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 95.0% | 1.0g |
$130.0 | 2025-02-21 | |
| Enamine | EN300-1074256-2.5g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 95.0% | 2.5g |
$220.0 | 2025-02-21 | |
| Enamine | EN300-1074256-5.0g |
2-chloro-1-(pyridin-4-yl)ethan-1-one |
53289-47-7 | 95.0% | 5.0g |
$371.0 | 2025-02-21 |
2-chloro-1-(pyridin-4-yl)ethan-1-one Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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